1-[2-(2-Methylphenoxy)ethyl]-3-phenylthiourea

• Molecular Formula: C16H18N2OS
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 1-[2-(2-methylphenoxy)ethyl]-3-phenylthiourea
• InChI: InChI=1S/C16H18N2OS/c1-13-7-5-6-10-15(13)19-12-11-17-16(20)18-14-8-3-2-4-9-14/h2-10H,11-12H2,1H3,(H2,17,18,20)
• InChI Key: GBPRGJDUEMKMOK-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCCNC(=S)NC2=CC=CC=C2

Description

1-[2-(2-Methylphenoxy)ethyl]-3-phenylthiourea, also known as MPTU, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. MPTU belongs to the class of thiourea derivatives and has been synthesized using various methods.

Scientific Research Applications

• Thiourea derivatives have been recognized for their antimicrobial properties. Studies have shown that the antimicrobial activity of these compounds is influenced by the type and position of substituents on the phenyl group, with certain substituents enhancing their effectiveness against bacterial and fungal strains (Limban et al., 2011). Similarly, other research supports the antimicrobial potential of thiourea derivatives, highlighting their ability to inhibit bacterial and fungal growth (Wardkhan et al., 2008).

• The structural analysis of thiourea compounds has also been a focal point, with studies elucidating the crystal structures of these compounds. For instance, the crystal structure of a thiourea derivative was revealed, providing insights into its molecular arrangement and bonding interactions (Yin et al., 2012).

• Moreover, the spectroscopic properties and anti-pathogenic activity of thiourea derivatives have been extensively studied. Research has demonstrated the potential of these compounds to develop novel antimicrobial agents with antibiofilm properties, expanding their applicability in scientific research (Limban et al., 2011).

Biochemical and Pharmacological Applications

Beyond their chemical properties, thiourea derivatives have shown promise in various biochemical and pharmacological applications:

• Inhibition of key enzymes involved in biological processes is a significant area of study. For instance, phenylthiourea was identified as a competitive inhibitor of phenoloxidase, an enzyme crucial for melanization. The inhibition mechanism and constants have been determined, providing valuable insights into the interaction between phenylthiourea and phenoloxidase (Ryazanova et al., 2012).

• The exploration of thiourea derivatives in the synthesis of novel compounds with potential therapeutic applications has been a subject of significant interest. For example, N-substituted tetrahydropyrimidines based on phenylthiourea exhibited inhibitory action against crucial enzymes like acetylcholinesterase and α-glycosidase, indicating their potential in treating diseases related to enzyme malfunction (Maharramova et al., 2018).

• Additionally, the antioxidant, antidiabetic, anticholinergic, and antiepileptic properties of thiourea derivatives have been examined, shedding light on their multifunctional therapeutic potential (Maharramova et al., 2018).